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Compound of Interest

Compound Name: Chrysophenine

Cat. No.: B12363419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chrysophenine (C.I.

Direct Yellow 12) in textile dyeing research. This document includes detailed experimental

protocols, quantitative data on dyeing performance, and visualizations to illustrate key

processes and interactions. Chrysophenine is a direct dye widely used for cellulosic fibers due

to its ease of application and bright, yellow hue.[1]

Overview of Chrysophenine
Chrysophenine is a synthetic anionic dyestuff belonging to the stilbene class of direct dyes.[2]

It is primarily used for dyeing cotton, viscose, silk, and paper.[1][3][4][5] Its molecular structure

allows for direct affinity to cellulose fibers through non-covalent interactions, eliminating the

need for a mordant.[1]

Key Properties:

Appearance: Yellow to orange powder.[1][2]

Solubility: Soluble in water, forming a yellow to golden-yellow solution.[1][2][3] It is slightly

soluble in ethanol.[2]

Chemical Name: Disodium 4,4'-bis[(4-anilino-6-ethoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-

disulphonate
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C.I. Name: Direct Yellow 12[5]

CAS Number: 2870-32-8[4][5]

Quantitative Data Presentation
The following tables summarize the key performance indicators of Chrysophenine G on cotton

fabric. The data is compiled from various sources and represents typical performance under

standard dyeing conditions.

Table 1: Colorfastness Properties of Chrysophenine G on Cotton

Fastness Property Rating (ISO Standards)

Light Fastness 2

Washing Fastness (Color Change) 2-3

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3

Note: Fastness is rated on a scale of 1 to 5 for washing and rubbing (5 being the best) and 1 to

8 for light fastness (8 being the best).[6][7]

Table 2: Typical Dyeing Parameters for Chrysophenine G on Cotton

Parameter Recommended Value/Range

Dye Concentration (% owf*) 1-5%

Salt Concentration (g/L) 10-20 g/L (Sodium Chloride or Sodium Sulfate)

pH 6-8[1][3]

Temperature 90-95°C[8]

Liquor Ratio 1:20 - 1:30

Dyeing Time 45-60 minutes at dyeing temperature
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*% owf: on the weight of the fabric

Experimental Protocols
This section provides detailed protocols for the dyeing of cotton fabric with Chrysophenine G

using a laboratory-scale exhaust dyeing method.

Materials and Equipment
Scoured and bleached 100% cotton fabric

Chrysophenine G (C.I. Direct Yellow 12)

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Soda ash (Na₂CO₃) (for pH adjustment if necessary)

Wetting agent

Laboratory dyeing machine (e.g., beaker dyer)

Beakers, graduated cylinders, and pipettes

Stirring rods

pH meter

Spectrophotometer for color measurement (optional)

Grey scales for assessing color change and staining

Stock Solution Preparation
Accurately weigh 1.0 g of Chrysophenine G powder.

Make a smooth paste with a small amount of cold water.

Add approximately 50 mL of boiling water to the paste while stirring continuously to dissolve

the dye completely.
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Transfer the solution to a 100 mL volumetric flask and make up to the mark with distilled

water. This creates a 1% (w/v) stock solution.

Dyeing Procedure
Fabric Preparation: Weigh the dry, scoured, and bleached cotton fabric sample. For this

protocol, we will assume a 5 g sample.

Dye Bath Preparation:

Calculate the required volume of water for a 1:20 liquor ratio (5 g fabric x 20 = 100 mL

total volume).

In a beaker, add the required amount of water.

Add a wetting agent (e.g., 1 g/L).

Add the calculated amount of Chrysophenine G stock solution to achieve the desired

shade percentage (e.g., for a 2% shade on a 5 g fabric, you would need 0.1 g of dye,

which is 10 mL of the 1% stock solution).

Add sodium chloride or sodium sulfate (e.g., 20 g/L, which would be 2 g for a 100 mL dye

bath).

Stir the dye bath until all components are fully dissolved.

Check and adjust the pH to the desired range (6-8) using a dilute solution of soda ash or a

suitable acid if necessary.

Dyeing Process:

Immerse the cotton fabric sample in the dye bath at room temperature.

Place the beaker in the laboratory dyeing machine.

Raise the temperature of the dye bath to 90-95°C over 20-30 minutes.
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Maintain the temperature at 90-95°C for 45-60 minutes, ensuring continuous agitation of

the fabric.[8]

After-treatment:

After the dyeing time is complete, cool the dye bath to 60-70°C.[8]

Remove the fabric from the dye bath and rinse it thoroughly with cold water until the water

runs clear.

Perform a soaping treatment to remove any unfixed dye from the fabric surface. This can

be done by washing the fabric in a 2 g/L soap solution at 60°C for 15 minutes.

Rinse the fabric again with hot and then cold water.

Squeeze the excess water from the fabric and air-dry it.

Evaluation of Dyeing Performance
Colorfastness to Washing: Follow ISO 105-C06 standard test method.

Colorfastness to Light: Follow ISO 105-B02 standard test method.

Colorfastness to Rubbing (Crocking): Follow ISO 105-X12 standard test method.

Dye Uptake (%): The percentage of dye uptake can be determined by measuring the

absorbance of the dye bath solution before and after dyeing using a spectrophotometer at

the wavelength of maximum absorbance for Chrysophenine G. The following formula can

be used:

% Dye Uptake = [(Absorbance_initial - Absorbance_final) / Absorbance_initial] x 100

Visualizations
Chemical Interaction
The affinity of Chrysophenine G for cellulose fibers is primarily due to a combination of

hydrogen bonding and van der Waals forces between the dye molecule and the cellulose
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polymer. The linear and planar structure of the Chrysophenine molecule facilitates its

alignment with the cellulose chains.

Cellulose Fiber
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Caption: Interaction of Chrysophenine G with cellulose fibers.

Experimental Workflow
The following diagram illustrates the key steps in the exhaust dyeing of cotton with

Chrysophenine G.
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Caption: Experimental workflow for Chrysophenine G dyeing.

Concluding Remarks
Chrysophenine remains a significant dye in textile research and industry for cellulosic fibers

due to its straightforward application process. The provided protocols and data serve as a

foundational guide for researchers. It is important to note that variations in fabric type, water

quality, and auxiliary chemicals can influence the final dyeing results. Therefore, preliminary
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trials are always recommended to optimize the process for specific applications. Further

research could focus on improving the colorfastness properties of Chrysophenine through the

use of fixing agents or by modifying the dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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